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Cat. No.: B8707599

Get Quote

Executive Summary & Biological Context
Homogentisic Acid (HGA) is a critical phenolic intermediate in the catabolism of tyrosine and

phenylalanine.[1][2] In healthy physiology, it is cleaved by homogentisate 1,2-dioxygenase

(HGD). In Alkaptonuria (AKU), HGD deficiency leads to HGA accumulation, auto-oxidation, and

polymerization into a dark pigment (pyomelanin/ochronotic pigment) that deposits in connective

tissue.[3][4]

Methyl Homogentisate (MH) is the methyl ester analog of HGA. While less biologically

prevalent in humans, it serves two critical roles in research:

Analytical Standard: A stable lipophilic derivative for gas chromatography (GC) separation.

Synthetic Intermediate: A "capped" analog used to study the specific contribution of the

carboxylic acid moiety to pyomelanin formation kinetics.
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Feature Homogentisic Acid (HGA)
Methyl Homogentisate
(MH)

IUPAC Name
2-(2,5-Dihydroxyphenyl)acetic

acid

Methyl 2-(2,5-

dihydroxyphenyl)acetate

CAS Number 451-13-8 66826-66-0

Formula C₈H₈O₄ C₉H₁₀O₄

Mol.[2][3][5][6][7][8][9][10][11]

Weight
168.15 g/mol 182.17 g/mol

Solubility High (Water, Alcohols)
Moderate (Alcohols, DCM),

Low (Water)

pKa (approx)
4.28 (COOH), ~10 (Phenolic

OH)
~10 (Phenolic OH only)

Spectral Comparison (NMR, IR, MS)
The structural differentiation between HGA and MH relies on the transformation of the

carboxylic acid functionality into a methyl ester. This results in distinct spectral fingerprints.

A. Nuclear Magnetic Resonance (NMR)
The most definitive validation of MH synthesis from HGA is the appearance of the methoxy

singlet and the shift of the benzylic methylene protons.
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Nucleus Signal HGA (δ ppm) MH (δ ppm)
Mechanistic
Insight

¹H NMR -OCH₃ Absent
3.60 – 3.75 (s,

3H)

Diagnostic

methyl ester

singlet.

¹H NMR -CH₂- ~3.45 (s, 2H) ~3.55 (s, 2H)

Slight downfield

shift due to ester

electronegativity.

¹H NMR Aromatic 6.4 – 6.7 (m, 3H) 6.5 – 6.8 (m, 3H)

Minimal change;

hydroquinone

core remains

intact.

¹³C NMR C=O ~174.0 ~172.5

Ester carbonyls

typically resonate

upfield of acids.

¹³C NMR -OCH₃ Absent ~52.0
Diagnostic

methyl carbon.

Expert Note: In HGA, the carboxylic acid proton (COOH) is often broad or invisible in protic

solvents (D₂O/MeOD) due to rapid exchange. In MH, the absence of this exchangeable proton

and presence of the sharp methyl singlet is the primary purity indicator.

B. Infrared Spectroscopy (FT-IR)
The carbonyl stretch is the primary differentiator.

HGA: Exhibits a broad O-H stretch (2500–3300 cm⁻¹) typical of carboxylic acid dimers,

overlapping with phenolic O-H. The C=O stretch appears at 1705–1715 cm⁻¹.
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MH: The broad acid O-H band disappears (phenolic O-H remains at ~3350 cm⁻¹). The ester

C=O stretch shifts to a higher frequency, typically 1735–1750 cm⁻¹.

C. Mass Spectrometry (MS)[3][4][10][12]
ESI-MS (Negative Mode): HGA ionizes readily to [M-H]⁻ at m/z 167. MH is less acidic

(lacking the COOH) and may require positive mode [M+H]⁺ (m/z 183) or [M+Na]⁺ (m/z 205).

GC-MS (EI): HGA is non-volatile and requires derivatization (usually silylation with BSTFA to

form tri-TMS derivatives, m/z ~384). MH is sufficiently volatile for direct GC analysis, though

silylation of the phenolic OH groups is still recommended to improve peak shape.

MH Fragmentation: Distinct loss of methoxy radical (-OCH3, M-31) or methanol (-CH3OH,

M-32).

Stability & Reactivity: The Pyomelanin Pathway
A key research area is the oxidative polymerization of HGA. Understanding how methylation

affects this pathway is vital for drug development.

The Oxidation Mechanism
HGA oxidizes to Benzoquinone Acetic Acid (BQA), a reactive electrophile that polymerizes to

form pyomelanin.

HGA: The free carboxylate group at physiological pH (7.4) facilitates the initial deprotonation

and oxidation. The carboxylate may also participate in the polymerization, increasing the

water solubility of the resulting pigment.

MH: Methylation "caps" the carboxylate. While the hydroquinone core can still oxidize to a

quinone, the kinetics are altered. The resulting polymer is less water-soluble and forms

structurally distinct aggregates compared to native pyomelanin.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8707599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homogentisic Acid
(Reduced Form)

Methyl Homogentisate
(Ester)

Fischer Esterification
(MeOH/HCl)

1,4-Benzoquinone
Acetic Acid (BQA)

Auto-oxidation
(pH > 7)

Methyl Quinone
Intermediate

Oxidation

Pyomelanin
(Polymer)

Polymerization

Methylated Polymer
(Altered Solubility)

Polymerization

Click to download full resolution via product page

Figure 1: Comparative oxidation pathways. Methylation (blue arrow) creates a parallel oxidation

track, useful for studying the role of the carboxylate in pigment formation.

Experimental Protocols
Protocol A: Synthesis of Methyl Homogentisate from
HGA
For use as an analytical standard or research substrate.

Reagents: Homogentisic Acid (Sigma-Aldrich), Methanol (Anhydrous), Trimethylsilyl chloride

(TMSCl) or Conc. HCl.

Dissolution: Dissolve 100 mg (0.6 mmol) of HGA in 5 mL of anhydrous methanol in a round-

bottom flask.

Catalysis:

Method 1 (Mild): Add 250 µL of TMSCl dropwise. (TMSCl reacts with MeOH to generate

anhydrous HCl in situ).

Method 2 (Classic): Add 2 drops of concentrated H₂SO₄ or HCl.

Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Mobile phase:

Hexane/Ethyl Acetate 1:1). HGA (Rf ~0.[12]2) will disappear; MH (Rf ~0.6) will appear.

Workup: Evaporate methanol under reduced pressure. Redissolve residue in Ethyl Acetate

(10 mL). Wash with 5% NaHCO₃ (to remove unreacted acid) and Brine.
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Drying: Dry organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Yield: Expect >90% yield of an off-white solid/oil.

Protocol B: GC-MS Preparation (Silylation)
Direct analysis of HGA is difficult due to polarity. While MH can be analyzed directly, silylation of

the phenolic hydroxyls is recommended for both to ensure sharp peaks.

Sample: Take 50 µL of plasma/urine extract or synthetic standard (HGA or MH).

Drying: Evaporate to complete dryness under nitrogen stream.

Derivatization: Add 50 µL of BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Incubation: Heat at 60°C for 30 minutes.

Analysis: Inject 1 µL into GC-MS (Splitless).

HGA Product: Tris-TMS derivative (COOH and 2x OH silylated).[12]

MH Product: Bis-TMS derivative (2x OH silylated; Ester remains intact).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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